Cas no 1189892-12-3 (1-(2-Methyl-benzyl)-1H-pyrazol-4-ylamine dihydrochloride)

• Product Name: 1-(2-Methyl-benzyl)-1H-pyrazol-4-ylamine dihydrochloride
• CAS No: 1189892-12-3
• MF: C₁₁H₁₅Cl₂N₃
• MW: 260.162900209427
• CID: 3158634
• PubChem ID: 44630912
• Update Time: 2025-04-21

1-(2-Methyl-benzyl)-1H-pyrazol-4-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methyl-benzyl)-1H-pyrazol-4-ylamine dihydrochloride
• 1-[(2-methylphenyl)methyl]-1h-pyrazol-4-amine dihydrochloride
• 1-(2-methyl-benzyl)-1h-pyrazol-4-ylamine, dihydrochloride
• 1-(2-Methylbenzyl)-1H-pyrazol-4-amine dihydrochloride
• 1-[(2-METHYLPHENYL)METHYL]PYRAZOL-4-AMINE DIHYDROCHLORIDE
• AKOS024302144
• EN300-762680
• PXB89212
• 1-(2-Methylbenzyl)-1H-pyrazol-4-aminedihydrochloride
• 1189892-12-3
• 1-[(2-methylphenyl)methyl]pyrazol-4-amine;dihydrochloride
• CS-0260902

• MDL： MFCD04967283
• Inchi： 1S/C11H13N3.2ClH/c1-9-4-2-3-5-10(9)7-14-8-11(12)6-13-14;;/h2-6,8H,7,12H2,1H3;2*1H
• InChI Key： KRADEZVEPCCGBH-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C=C(C=N1)N)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 259.064
• Monoisotopic Mass: 259.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2

1-(2-Methyl-benzyl)-1H-pyrazol-4-ylamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)